Cas no 874880-34-9 (6-tert-butyl-2-cyclopropylpyrimidin-4-ol)

• Product Name: 6-tert-butyl-2-cyclopropylpyrimidin-4-ol
• CAS No: 874880-34-9
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD08059383
• CID: 4780862
• PubChem ID: 136157073
• Update Time: 2026-02-27

6-tert-butyl-2-cyclopropylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(tert-butyl)-2-cyclopropylpyrimidin-4-ol
• 874880-34-9
• MFCD08059383
• 4-tert-butyl-2-cyclopropyl-1H-pyrimidin-6-one
• F1967-4311
• AKOS026714919
• 6-(t-Butyl)-2-cyclopropylpyrimidin-4-ol
• D80163
• 6-tert-butyl-2-cyclopropyl-3H-pyrimidin-4-one
• 6-TERT-BUTYL-2-CYCLOPROPYLPYRIMIDIN-4-OL
• 6-tert-butyl-2-cyclopropylpyrimidin-4-ol

• MDL： MFCD08059383
• Inchi： 1S/C11H16N2O/c1-11(2,3)8-6-9(14)13-10(12-8)7-4-5-7/h6-7H,4-5H2,1-3H3,(H,12,13,14)
• InChI Key： UOTFSYLJUBREID-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)(C)C)N=C(C2CC2)N1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5

Additional information on 6-tert-butyl-2-cyclopropylpyrimidin-4-ol

Recent Advances in the Study of 6-tert-butyl-2-cyclopropylpyrimidin-4-ol (CAS: 874880-34-9)

The compound 6-tert-butyl-2-cyclopropylpyrimidin-4-ol (CAS: 874880-34-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the inhibitory effects of 6-tert-butyl-2-cyclopropylpyrimidin-4-ol on specific kinase targets involved in inflammatory pathways. The researchers employed a combination of in vitro enzymatic assays and molecular docking simulations to demonstrate its high selectivity and potency. The compound exhibited a notable IC50 value in the nanomolar range, suggesting its potential as a lead compound for further drug development.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which detailed an optimized synthetic route for 6-tert-butyl-2-cyclopropylpyrimidin-4-ol. The new methodology improved yield and purity while reducing the number of synthetic steps, making it more feasible for large-scale production. The study also highlighted the compound's stability under various physiological conditions, a critical factor for its pharmacokinetic profile.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the anti-inflammatory effects of 6-tert-butyl-2-cyclopropylpyrimidin-4-ol in animal models of chronic inflammation. Results indicated a significant reduction in pro-inflammatory cytokines, such as TNF-α and IL-6, without observed hepatotoxicity at therapeutic doses. These findings position the compound as a promising candidate for treating inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease.

Future research directions for 6-tert-butyl-2-cyclopropylpyrimidin-4-ol include further structural optimization to enhance bioavailability and target specificity, as well as comprehensive toxicology studies to assess its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition into clinical trials. The compound's unique chemical scaffold and demonstrated biological activities make it a valuable subject for ongoing and future investigations in the chemical biology and pharmaceutical sciences.